Cas no 60155-08-0 (Sodium 2-amino-2-methylpropane-1-sulfonate)

Sodium 2-amino-2-methylpropane-1-sulfonate is a zwitterionic sulfonic acid buffer with a molecular formula of C₄H₁₀NNaO₃S. It is widely used in biochemical and biophysical research due to its effective buffering capacity in the pH range of 7.0–9.0. The compound exhibits high solubility in water and stability across a broad temperature range, making it suitable for applications in electrophoresis, protein purification, and enzyme assays. Its low metal ion interference and minimal UV absorbance at 280 nm further enhance its utility in spectroscopic studies. The structural rigidity of the tert-butyl group contributes to consistent performance under varying experimental conditions.
Sodium 2-amino-2-methylpropane-1-sulfonate structure
60155-08-0 structure
Product name:Sodium 2-amino-2-methylpropane-1-sulfonate
CAS No:60155-08-0
MF:C4H10NNaO3S
MW:175.181870937347
CID:391000
PubChem ID:23702013

Sodium 2-amino-2-methylpropane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 2-amino-2-methyl-, monosodium salt
    • sodium 2-amino-2-methylpropane-1-sulfonate
    • NE52244
    • Sodium 2-amino-2-methylpropane-1-sulfonate
    • Inchi: 1S/C4H11NO3S.Na/c1-4(2,5)3-9(6,7)8;/h3,5H2,1-2H3,(H,6,7,8);/q;+1/p-1
    • InChI Key: MJZOQHGMKJWNGL-UHFFFAOYSA-M
    • SMILES: S(CC(C)(C)N)(=O)(=O)[O-].[Na+]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Topological Polar Surface Area: 91.6

Sodium 2-amino-2-methylpropane-1-sulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-139316-10.0g
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
10g
$5037.0 2023-06-08
Enamine
EN300-139316-100mg
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95.0%
100mg
$407.0 2023-09-30
1PlusChem
1P01ACYP-100mg
Sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
100mg
$488.00 2025-03-19
1PlusChem
1P01ACYP-5g
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
5g
$4260.00 2023-12-16
Enamine
EN300-139316-500mg
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95.0%
500mg
$914.0 2023-09-30
Enamine
EN300-139316-5000mg
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95.0%
5000mg
$3396.0 2023-09-30
A2B Chem LLC
AV62177-2.5g
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
2.5g
$2451.00 2024-04-19
A2B Chem LLC
AV62177-100mg
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
100mg
$464.00 2024-04-19
Enamine
EN300-139316-0.1g
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
0.1g
$407.0 2023-06-08
Enamine
EN300-139316-0.25g
sodium 2-amino-2-methylpropane-1-sulfonate
60155-08-0 95%
0.25g
$579.0 2023-06-08

Sodium 2-amino-2-methylpropane-1-sulfonate Related Literature

Additional information on Sodium 2-amino-2-methylpropane-1-sulfonate

Recent Advances in the Application of Sodium 2-amino-2-methylpropane-1-sulfonate (CAS: 60155-08-0) in Chemical Biology and Pharmaceutical Research

Sodium 2-amino-2-methylpropane-1-sulfonate (CAS: 60155-08-0), also known as AMPS-Na, is a zwitterionic sulfonic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties. This compound serves as a versatile buffer and stabilizing agent in biochemical assays, protein crystallization, and drug formulation. Recent studies have explored its applications in enhancing the solubility and stability of therapeutic proteins, as well as its role in modulating enzyme activity under extreme pH conditions. The compound's ability to maintain structural integrity of biomolecules makes it particularly valuable in biopharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of AMPS-Na in improving the thermal stability of monoclonal antibodies during lyophilization processes. The research team utilized differential scanning calorimetry (DSC) and dynamic light scattering (DLS) to show that formulations containing 50 mM AMPS-Na exhibited significantly reduced aggregation compared to conventional buffers. This finding has important implications for the development of stable biotherapeutic formulations, particularly for subcutaneous delivery systems where high protein concentrations are required.

In the field of enzyme engineering, AMPS-Na has shown promise as a novel excipient for extremophilic enzyme stabilization. A recent Nature Biotechnology publication (2024) reported that AMPS-Na could enhance the activity retention of industrial enzymes at temperatures up to 80°C by approximately 40% compared to traditional sulfobetaine-based stabilizers. The study employed molecular dynamics simulations to reveal that the sulfonate group of AMPS-Na forms preferential interactions with surface-exposed lysine residues, thereby preventing thermal denaturation. These findings open new possibilities for biocatalytic processes in harsh industrial environments.

Emerging research has also investigated the potential pharmaceutical applications of AMPS-Na beyond its role as an excipient. A 2024 Cell Chemical Biology study identified AMPS-Na derivatives as novel inhibitors of the NLRP3 inflammasome, showing IC50 values in the low micromolar range. The researchers synthesized a series of AMPS-Na analogs and demonstrated their efficacy in reducing interleukin-1β secretion in macrophage cell lines, suggesting potential applications in inflammatory disease therapy. This represents a significant expansion of the compound's utility from a formulation aid to a potential therapeutic scaffold.

From a chemical biology perspective, AMPS-Na has proven valuable in NMR spectroscopy applications. Recent work published in Analytical Chemistry (2023) highlighted its use as a chemical shift reference compound for 1H and 13C NMR in aqueous solutions, offering advantages over traditional references like DSS in certain pH ranges. The compound's chemical stability and well-resolved peaks make it particularly suitable for metabolomics studies where precise chemical shift referencing is critical for compound identification.

Looking forward, the unique properties of AMPS-Na continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical science. Ongoing clinical trials are evaluating AMPS-Na-containing formulations for improved stability of biologic drugs, while computational studies are exploring its potential as a molecular glue for protein-protein interactions. The compound's versatility, combined with its favorable safety profile, positions it as an increasingly important tool in both basic research and industrial applications within the life sciences sector.

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